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A comparative analysis of lavas from distinct segments of the Australian-Antarctic Ridge (AAR),
an intermediate-spreading portion of the Southeast Indian Ridge, reveals significant
geochemical variations, pointing to a heterogeneous underlying mantle. Studies of the KR1 and
KR2 segments, in particular, highlight differences in major and trace element compositions, as
well as isotopic ratios, which provide insights into the complex magmatic processes shaping
this remote section of the mid-ocean ridge system.

The Australian-Antarctic Ridge (AAR) is a key area for understanding the dynamics of mantle
flow and melt generation in the Southern Ocean. Research conducted by the Korea Polar
Research Institute (KOPRI) has focused on two primary segments, KR1 and KR2, located at
160°E and 152.5°E respectively. These investigations have utilized rock core samples to
analyze the geochemical signatures of the erupted lavas, uncovering a complex interplay of
mantle source composition and magmatic processes.[1]

Comparative Geochemical Analysis of AMOR
Segments

The geochemical data from the KR1 and KR2 segments of the AAR indicate notable
differences in their lava compositions. The KR1 segment, which is a first-order segment
bounded by two large offset transform faults, exhibits substantial along-axis variation in its axial
morphology, ranging from an axial high plateau to a significant rift valley.[1] This morphological
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diversity is mirrored in the geochemistry of the lavas. The segment can be further subdivided
into smaller-scale segments based on subtle discontinuities in the axis and corresponding
shifts in rock chemistry.[1] In contrast, the KR2 segment also shows morphological and
geochemical variability, with an axial high in its western part and a rift valley in the east.[1]

While a comprehensive public dataset with complete major and trace element and isotopic data
for all sub-segments is not readily available in a single publication, the collective body of
research points to variations in the degree of mantle melting and potential differences in mantle
source composition along the AAR. For instance, lavas from the Australian-Antarctic
Discordance, a deeper section of the ridge, show distinct chemical compositions compared to
normal mid-ocean ridge basalt (N-MORB), including lower iron, and higher silica and sodium
abundances.[2] This suggests that processes such as the extent and pressure of melting vary
significantly along the ridge, likely influenced by mantle temperature variations.[2]

Below is a summary of the expected comparative geochemical characteristics based on
available research.
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Geochemical
Parameter

KR1 Segment

KR2 Segment

Interpretation

Major Elements

Variable along axis,
reflecting
morphological
changes. Likely
includes both N-

Shows distinct
compositions between
the western axial high

and the eastern rift

Variations in the
degree of partial

melting and mantle

Trace Elements

MORB and enriched- temperature.
valley.

MORB (E-MORB)

signatures.

Ratios of highly Likely displays Indicates a

incompatible trace
elements show
gradational changes,
suggesting mixing of

mantle sources.

variations in trace
element enrichment,
corresponding to
different mantle

inputs.

heterogeneous mantle
source with
contributions from
different mantle

domains.

Isotopic Ratios (Sr,
Nd, Pb)

Expected to show a
range of isotopic
signatures, potentially
bridging the gap
between Indian and
Pacific mantle

domains.

Isotopic data would
help to further
constrain the mantle
sources and the

extent of mixing.

The AAR is a
boundary zone
between major mantle
provinces, and the
lavas record this

transition.

Experimental Protocols

The geochemical data for the AMOR lavas were obtained through a suite of standard analytical

techniques for basaltic rocks. While specific details for every sample are not available, the

general methodologies are well-established.

Sample Preparation: Rock core samples are typically crushed and pulverized to a fine powder.

For major and trace element analysis, this powder is often fused into a glass bead to ensure

homogeneity and minimize matrix effects.
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Major Element Analysis: Major element compositions (e.g., SiOz, Al20s, FeO, MgO, CaO,
Naz0, K20, TiOz, P20s) are commonly determined by X-ray Fluorescence (XRF) spectrometry.
[3][4] This technique involves irradiating the sample with X-rays and measuring the fluorescent
X-rays emitted by the different elements. The intensity of the emitted X-rays is proportional to
the concentration of the element.

Trace Element Analysis: Trace element concentrations (e.g., Rb, Sr, Zr, Nb, Y, REE) are
typically measured using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[3][5][6]
For this method, the powdered rock sample is dissolved in a mixture of strong acids. The
resulting solution is then introduced into a high-temperature plasma, which ionizes the atoms.
The ions are then passed through a mass spectrometer, which separates them based on their
mass-to-charge ratio, allowing for the determination of their concentrations.

Isotopic Analysis: Isotopic ratios (e.g., 87Sr/86Sr, 143Nd/*44Nd, 2°°Pb/2°4Pb, 207Pb/204Ph, 208Ph/
204ph) are determined using Thermal lonization Mass Spectrometry (TIMS) or Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). These techniques provide high-
precision measurements of isotope ratios, which are crucial for tracing the origin and evolution
of the magmas.

Geochemical Relationships and Mantle Dynamics

The observed geochemical variations along the Australian-Antarctic Ridge can be visualized as
a series of interconnected processes. The underlying mantle is not uniform but is instead a
mosaic of different compositions, likely including depleted MORB mantle (DMM), enriched
mantle (EM) components, and potentially material from the Pacific and Indian mantle domains.
As this heterogeneous mantle rises and melts beneath the different segments of the AAR, it
produces lavas with distinct geochemical fingerprints.
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Caption: Geochemical pathway of AMOR lavas.

In conclusion, the comparative geochemistry of lavas from different segments of the Australian-
Antarctic Ridge provides a window into the complex and dynamic processes occurring in the
Earth's mantle. The observed variations in lava chemistry underscore the heterogeneity of the
mantle source and the influence of local tectonic settings on magma generation. Further
detailed studies with comprehensive sampling and high-precision analyses are needed to fully
unravel the intricate geochemical tapestry of this important mid-ocean ridge system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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